Cas no 1110786-48-5 (1-Bromo-5-azidopentane-2-one)
1-Bromo-5-azidopentane-2-one structure
Product Name:1-Bromo-5-azidopentane-2-one
CAS No:1110786-48-5
MF:C5H8BrN3O
MW:206.040519714355
CID:5688706
PubChem ID:101520964
Update Time:2023-09-27
1-Bromo-5-azidopentane-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Azido-1-bromo-2-pentanone
- DTXSID201310482
- 1110786-48-5
- 1-Bromo-5-azidopentane-2-one
-
- Inchi: 1S/C5H8BrN3O/c6-4-5(10)2-1-3-8-9-7/h1-4H2
- InChI Key: ZNLLNFNIRGFKNI-UHFFFAOYSA-N
- SMILES: BrCC(CCCN=[N+]=[N-])=O
Computed Properties
- Exact Mass: 204.98507g/mol
- Monoisotopic Mass: 204.98507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 31.4Ų
1-Bromo-5-azidopentane-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01Q42Z-50mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 50mg |
$335.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-100mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 100mg |
$485.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-250mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 250mg |
$664.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-500mg |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 500mg |
$1012.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-1g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 1g |
$1281.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-2.5g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 2.5g |
$2449.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-5g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 5g |
$3595.00 | 2023-12-26 | |
| 1PlusChem | 1P01Q42Z-10g |
2-Pentanone, 5-azido-1-bromo- |
1110786-48-5 | 95% | 10g |
$5298.00 | 2023-12-26 |
1-Bromo-5-azidopentane-2-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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